Cas no 953911-88-1 (N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide)

• Product Name: N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide
• CAS No: 953911-88-1
• MF: C₂₀H₂₄FN₃O₂
• MW: 357.42186832428
• CID: 6542282
• PubChem ID: 16891984
• Update Time: 2025-07-17

N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide
• N-{3-[4-(dimethylamino)phenyl]propyl}-N'-[(4-fluorophenyl)methyl]ethanediamide
• N-[3-[4-(dimethylamino)phenyl]propyl]-N'-[(4-fluorophenyl)methyl]oxamide
• F5021-0774
• N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-(4-fluorobenzyl)oxalamide
• AKOS024490781
• 953911-88-1

• Inchi： 1S/C20H24FN3O2/c1-24(2)18-11-7-15(8-12-18)4-3-13-22-19(25)20(26)23-14-16-5-9-17(21)10-6-16/h5-12H,3-4,13-14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： IAFCISGJUDQZFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCCCC1C=CC(=CC=1)N(C)C)=O)=O

Computed Properties

• Exact Mass: 357.18525518g/mol
• Monoisotopic Mass: 357.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.4Ų

Additional information on N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide

Research Briefing on N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide (CAS: 953911-88-1)

In recent years, the compound N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide (CAS: 953911-88-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential therapeutic applications. The presence of both dimethylamino and fluorophenyl groups in its structure suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties of this compound. Preliminary findings indicate that it exhibits moderate binding affinity towards certain neurotransmitter receptors, particularly those involved in neurological disorders. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its interaction with target proteins. These in silico studies have provided valuable insights into the compound's potential mechanisms of action, although further experimental validation is required.

In vitro assays have demonstrated that N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide exhibits dose-dependent effects on cellular pathways associated with inflammation and oxidative stress. Notably, the compound has shown inhibitory activity against key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. However, cytotoxicity assessments have revealed that higher concentrations may induce adverse effects, highlighting the need for careful optimization of dosage in future studies.

Pharmacokinetic studies of this compound are still in the early stages. Initial animal models have indicated moderate bioavailability and a relatively short half-life, which could pose challenges for therapeutic applications. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its stability and absorption. These efforts aim to improve the compound's pharmacokinetic profile and maximize its therapeutic efficacy.

The synthesis and optimization of N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide have also been areas of active investigation. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, with improved yields and purity. These developments are crucial for facilitating large-scale production and further preclinical evaluations.

In conclusion, while N-{3-4-(dimethylamino)phenylpropyl}-N'-(4-fluorophenyl)methylethanediamide shows promise as a potential therapeutic agent, significant research efforts are still needed to fully characterize its pharmacological properties and safety profile. Future studies should focus on in vivo efficacy testing, mechanism of action elucidation, and optimization of its drug-like properties to advance its development towards clinical applications.